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Compound of Interest

Compound Name: Methyldiphenylvinylsilane

CAS No.: 13107-13-6

Cat. No.: B190206

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

methyldiphenylvinylsilane (C₁₅H₁₆Si), a versatile organosilicon compound. This guide is

intended for researchers, scientists, and drug development professionals who utilize

spectroscopic techniques for molecular characterization. We will delve into the theoretical

underpinnings and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy

(¹H, ¹³C, and ²⁹Si), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in the structural

elucidation of this compound.

Introduction to Methyldiphenylvinylsilane
Methyldiphenylvinylsilane is an organosilane featuring a silicon atom bonded to a methyl

group, two phenyl groups, and a vinyl group. Its unique structure, combining the reactivity of

the vinyl group with the steric and electronic effects of the phenyl and methyl substituents,

makes it a valuable precursor in organic synthesis and polymer chemistry. Accurate and

thorough spectroscopic characterization is paramount for confirming its identity, assessing its

purity, and understanding its reactivity. This guide will serve as a detailed reference for the key

spectroscopic signatures of methyldiphenylvinylsilane.
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Molecular Structure and Properties
Before delving into the spectroscopic data, it is essential to understand the fundamental

properties of methyldiphenylvinylsilane.

Property Value Source

Molecular Formula C₁₅H₁₆Si NIST WebBook[1]

Molecular Weight 224.3730 g/mol NIST WebBook[1]

CAS Registry Number 13107-13-6 NIST WebBook[1]

graph methyldiphenylvinylsilane_structure {

layout=neato;

node [shape=plaintext];

Si [label="Si"];

C1 [label="C"];

C2 [label="C"];

H1 [label="H"];

H2 [label="H"];

H3 [label="H"];

C_Me [label="CH3"];

C_Ph1 [label="Phenyl"];

C_Ph2 [label="Phenyl"];

Si -- C1 [len=1.5];

C1 -- C2 [len=1.2];

C1 -- H1 [len=1];

C2 -- H2 [len=1];

C2 -- H3 [len=1];

Si -- C_Me [len=1.5];

Si -- C_Ph1 [len=1.5];

Si -- C_Ph2 [len=1.5];

}

Caption: Molecular structure of methyldiphenylvinylsilane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For organosilicon compounds, ²⁹Si NMR provides direct insight into the silicon

environment.

¹H NMR Spectroscopy
Proton NMR spectroscopy provides information about the number of different types of protons

and their neighboring environments.

Experimental Protocol: A typical ¹H NMR spectrum is acquired by dissolving a small sample of

the compound in a deuterated solvent, such as chloroform-d (CDCl₃), containing a small

amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The spectrum is then

recorded on a high-field NMR spectrometer.

Data Interpretation: While the specific experimental ¹H NMR spectrum for

methyldiphenylvinylsilane is not readily available in public databases, we can predict the

expected chemical shifts and splitting patterns based on the structure and data from analogous

compounds like diphenylmethylsilane.[2]

Expected ¹H NMR Data for Methyldiphenylvinylsilane:

Protons
Chemical Shift (δ,
ppm)

Multiplicity Integration

Si-CH₃ ~0.6 Singlet 3H

Si-CH=CH₂ 5.5 - 7.0
Multiplet (ABC

system)
3H

Phenyl-H 7.2 - 7.6 Multiplet 10H

The vinyl protons are expected to exhibit a complex splitting pattern (an ABC spin system) due

to the geminal, cis, and trans couplings between them. The phenyl protons will appear as a

complex multiplet in the aromatic region. The methyl protons attached to the silicon will be a

singlet in the upfield region.
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¹³C NMR Spectroscopy
Carbon-13 NMR provides information on the different carbon environments within the molecule.

Experimental Protocol: A ¹³C NMR spectrum is typically acquired using the same sample

prepared for ¹H NMR. Proton decoupling is commonly employed to simplify the spectrum,

resulting in a single peak for each unique carbon atom.

Data Interpretation: Similar to the ¹H NMR data, a publicly available experimental ¹³C NMR

spectrum for methyldiphenylvinylsilane is elusive. However, we can predict the approximate

chemical shifts based on known values for similar structures.[3][4]

Expected ¹³C NMR Data for Methyldiphenylvinylsilane:

Carbon Chemical Shift (δ, ppm)

Si-CH₃ -5 to 5

Si-CH=CH₂ 130 - 140

Phenyl-C (ipso) 130 - 135

Phenyl-C (ortho, meta, para) 127 - 135

The silicon-attached methyl carbon will be found at a characteristic upfield chemical shift. The

vinyl and phenyl carbons will resonate in the downfield region typical for sp² hybridized

carbons.

²⁹Si NMR Spectroscopy
Silicon-29 NMR is a valuable technique for characterizing organosilicon compounds, providing

direct information about the silicon atom's chemical environment.

Experimental Protocol: ²⁹Si NMR spectra are acquired on a multinuclear NMR spectrometer.

Due to the low natural abundance and negative gyromagnetic ratio of the ²⁹Si nucleus,

techniques like DEPT (Distortionless Enhancement by Polarization Transfer) or INEPT

(Insensitive Nuclei Enhanced by Polarization Transfer) are often used to enhance the signal.[5]

[6]
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Data Interpretation: The chemical shift of the ²⁹Si nucleus is sensitive to the nature of the

substituents attached to it. For methyldiphenylvinylsilane, the silicon atom is bonded to one

methyl, two phenyl, and one vinyl group. Based on data for similar compounds, the ²⁹Si

chemical shift is expected to be in the range of -5 to -20 ppm relative to TMS.[7][8]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which causes molecular vibrations.

Experimental Protocol: An IR spectrum of a liquid sample like methyldiphenylvinylsilane can

be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or KBr) and

analyzing it with an FTIR spectrometer.

Data Interpretation: The NIST WebBook provides an experimental IR spectrum for

methyldiphenylvinylsilane.[1][9] The key absorption bands and their assignments are

summarized below.

IR Spectroscopic Data for Methyldiphenylvinylsilane:

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3070, 3050 C-H stretch Phenyl, Vinyl

~2960 C-H stretch Methyl

~1590, 1485, 1430 C=C stretch Phenyl

~1405 =CH₂ scissoring Vinyl

~1250 Si-CH₃ deformation Methylsilyl

~1120 Si-Phenyl stretch Phenylsilyl

~1010, 960 =C-H bend Vinyl

~730, 700 C-H out-of-plane bend Phenyl

The presence of the vinyl group is clearly indicated by the C-H stretching above 3000 cm⁻¹ and

the characteristic out-of-plane bending modes. The Si-Phenyl and Si-Methyl vibrations are also
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readily identifiable.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes molecules and separates the

resulting ions based on their mass-to-charge ratio (m/z), providing information about the

molecular weight and fragmentation pattern of the compound.

Experimental Protocol: A mass spectrum is typically obtained using an electron ionization (EI)

source coupled to a mass analyzer. The volatile sample is introduced into the ion source,

where it is bombarded with high-energy electrons, causing ionization and fragmentation.

Data Interpretation: While a specific experimental mass spectrum for

methyldiphenylvinylsilane is not available, we can predict the fragmentation pattern based

on the known behavior of similar organosilicon compounds.[10][11][12] The molecular ion peak

(M⁺) would be expected at an m/z corresponding to the molecular weight of the molecule

(224.37).

Expected Fragmentation Pattern for Methyldiphenylvinylsilane:

[C₁₅H₁₆Si]⁺˙
m/z = 224

[M - CH₃]⁺
m/z = 209

- •CH₃

[M - C₂H₃]⁺
m/z = 197

- •C₂H₃

[M - C₆H₅]⁺
m/z = 147

- •C₆H₅

[Si(C₆H₅)(CH₃)]⁺
m/z = 121

- C₆H₅•

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for methyldiphenylvinylsilane.

Common fragmentation pathways for organosilanes include the loss of alkyl or aryl radicals

from the silicon atom. Therefore, significant peaks would be expected at m/z values

corresponding to the loss of a methyl radical (M-15), a vinyl radical (M-27), and a phenyl radical
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(M-77). The base peak is often the tropylium ion (C₇H₇⁺) at m/z 91 or a silicon-containing

fragment.

Conclusion
This technical guide has provided a detailed overview of the expected and available

spectroscopic data for methyldiphenylvinylsilane. While experimental NMR and MS data are

not readily found in public databases, the predicted values and fragmentation patterns, based

on the analysis of similar compounds and general spectroscopic principles, offer a solid

foundation for the characterization of this important organosilicon compound. The provided IR

data from the NIST WebBook serves as a valuable experimental reference. This guide

underscores the synergistic power of multiple spectroscopic techniques in the comprehensive

structural elucidation of organic and organometallic molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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